5-Tert-butyl-3-methyl-1,2-phenylene dibenzoate

• IUPAC Name: (2-benzoyloxy-5-tert-butyl-3-methylphenyl) benzoate
• InChI: InChI=1S/C25H24O4/c1-17-15-20(25(2,3)4)16-21(28-23(26)18-11-7-5-8-12-18)22(17)29-24(27)19-13-9-6-10-14-19/h5-16H,1-4H3
• InChI Key: GXNXZJMAFGKLQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)C(C)(C)C
• Molecular Formula: C25H24O4
• DSSTOX Substance ID: DTXSID501335219
• Molecular Weight: 388.5 g/mol
• CAS RN: 1232839-86-9

Description

5-Tert-butyl-3-methyl-1,2-phenylene dibenzoate is a useful research compound. Its molecular formula is C25H24O4 and its molecular weight is 388.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Tert-butyl-3-methyl-1,2-phenylene dibenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Tert-butyl-3-methyl-1,2-phenylene dibenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism Studies

• Metabolism in Rats and Humans: The compound has been studied for its metabolism in rats and humans, revealing significant differences in how the two species process it. This research provides insights into the metabolic pathways and potential applications in toxicology or pharmacology (Daniel, Gage, & Jones, 1968).

Material Science

• Synthesis and Properties in Polyhydrazides: It has been used in the synthesis of novel polyhydrazides and poly(amide-hydrazide)s. These materials demonstrate significant solubility in polar solvents and potential for use in the production of transparent, flexible films, indicating their relevance in material science and engineering (Hsiao, Dai, & He, 1999).

Organic Chemistry

• Hydroarylation Studies

  Its derivatives have been explored in hydroarylation studies under superelectrophilic activation. This highlights its potential applications in organic synthesis and the development of new organic compounds (Lisakova et al., 2016).

• In Fujiwara-Moritani Reactions

  It has been identified as a substitute in Fujiwara-Moritani reactions, which are important in organic chemistry for creating carbon-carbon bonds (Liu & Hii, 2011).

• Reaction with Atomic Carbon

  Studies on its reaction with atomic carbon provide insights into the mechanisms of carbon insertion and hydrogen shifts, which are crucial in understanding complex organic reactions (Armstrong, Zheng, & Shevlin, 1998).

• Thermal and Mechanical Properties in Polymers

  Research has explored its use in the synthesis of poly(arylene ether ketone)s, impacting the thermal and mechanical properties of these polymers. This is significant for applications in materials science and polymer engineering (Yıldız et al., 2001).

• Photolysis Studies

  Laser flash photolysis of tert-butyl aroylperbenzoates, including this compound, has been studied to understand the kinetics of singlet, triplet states, and the generated radicals. This research is important in photochemistry and could have implications for understanding light-induced processes in materials (S. and & Neckers, 2004).

Environmental and Health Studies

• Genotoxicity Assessment: It has been included in studies assessing the genotoxicity of various chemicals, helping to understand its impact on human health and environmental safety (Chen et al., 2008).